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Compound of Interest

Compound Name: Ala5-Galanin (2-11)

Cat. No.: B12370308

Essential guidance for researchers on the safe disposal and handling of the selective GALR2
agonist, Ala5-Galanin (2-11), ensuring laboratory safety and regulatory compliance.

This document provides a comprehensive overview of the proper disposal procedures, safe
handling, and key experimental applications of Ala5-Galanin (2-11), a synthetic peptide
fragment and specific agonist for the galanin receptor 2 (GALR2). The information is intended
for researchers, scientists, and drug development professionals to foster a safe and efficient
laboratory environment.

Safe Handling and Storage

Proper handling and storage are critical to maintain the integrity and stability of Ala5-Galanin
(2-11) and to ensure the safety of laboratory personnel. While specific safety data sheets for
Ala5-Galanin (2-11) are not readily available, guidance can be drawn from protocols for similar
research peptides. A Safety Data Sheet for a related peptide, Galanin (1-19), human, indicates
it is not classified as a hazardous substance.[1] However, standard laboratory precautions
should always be observed.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including laboratory
coats, gloves, and safety glasses, when handling Ala5-Galanin (2-11) in its lyophilized or
reconstituted form.

Handling Lyophilized Peptide:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12370308?utm_src=pdf-interest
https://www.benchchem.com/product/b12370308?utm_src=pdf-body
https://www.benchchem.com/product/b12370308?utm_src=pdf-body
https://www.benchchem.com/product/b12370308?utm_src=pdf-body
https://www.benchchem.com/product/b12370308?utm_src=pdf-body
https://www.benchchem.com/product/b12370308?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-P1765/Galanin-1-19-human-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b12370308?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Before opening, allow the vial to equilibrate to room temperature in a desiccator to prevent
condensation, as peptides are often hygroscopic.

e Weigh the lyophilized powder quickly in a clean, controlled environment.

e Avoid creating and inhaling dust.

Reconstitution and Storage:

o Reconstitute the peptide using sterile, high-purity water or a recommended buffer.
e For short-term storage, keep the reconstituted solution at 2-8°C.

e For long-term storage, it is recommended to aliquot the solution and store it at -20°C or
below to avoid repeated freeze-thaw cycles.

Parameter Recommendation

Storage of Lyophilized Powder Store at -20°C in a dry, dark place.

Short-term: 2-8°C. Long-term: Aliquot and store

Storage of Reconstituted Solution
at -20°C or colder.

Personal Protective Equipment Lab coat, safety glasses, and gloves.

Disposal Procedures

Unused, expired, or contaminated Ala5-Galanin (2-11) and its containers should be disposed
of as chemical waste in accordance with institutional and local environmental regulations.

Step-by-Step Disposal Guide:
¢ Segregation: Do not mix peptide waste with general laboratory trash or biological waste.

» Containerization: Collect all waste materials, including unused solutions, contaminated vials,
and pipette tips, in a designated and clearly labeled chemical waste container.

e Labeling: The waste container must be labeled with its contents ("Peptide Waste: Ala5-
Galanin (2-11)"), the primary hazard (if any, though generally considered non-hazardous),
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and the accumulation start date.

o Storage of Waste: Store the sealed waste container in a designated, secure area away from
general laboratory activities.

« Institutional Protocol: Follow your institution's specific procedures for the final pickup and
disposal by the Environmental Health & Safety (EHS) department.

Galanin Receptor Signaling Pathways

Galanin and its analogs, like Ala5-Galanin (2-11), exert their effects through three G-protein
coupled receptors (GPCRs): GALR1, GALR2, and GALR3. These receptors are distributed
throughout the central and peripheral nervous systems and couple to different intracellular
signaling cascades. Ala5-Galanin (2-11) is a specific agonist for GALR2.

e GALR1 and GALR3: These receptors primarily couple to inhibitory G-proteins of the Gi/o
family. Activation of this pathway leads to the inhibition of adenylyl cyclase, resulting in a
decrease in intracellular cyclic AMP (CAMP) levels.

e GALR2: This receptor predominantly couples to stimulatory G-proteins of the Gg/11 family.[2]
Activation of this pathway stimulates phospholipase C (PLC), which in turn leads to the
production of inositol triphosphate (IP3) and diacylglycerol (DAG). This cascade ultimately
results in an increase in intracellular calcium concentrations.
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Caption: Galanin receptor signaling pathways.

Experimental Protocol: Inositol Phosphate
Accumulation Assay

This protocol is a functional assay to measure the activation of the Gg/11 pathway by Ala5-
Galanin (2-11) in cells expressing GALR2. The assay quantifies the accumulation of inositol
phosphates (IPs), a downstream product of phospholipase C activation.
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Materials:

e CHO-K1 cells stably expressing human GALR2 (or other suitable cell line)

e Cell culture medium (e.g., DMEM/F-12) with appropriate supplements

e myo-[3H]inositol

» Stimulation buffer (e.g., HBSS with 10 mM LiCl)

e Ala5-Galanin (2-11) stock solution

e Lysis buffer (e.g., 0.1 M formic acid)

o Dowex AG1-X8 resin (formate form)

¢ Scintillation cocktail and counter

Procedure:

o Cell Seeding: Seed the GALR2-expressing cells into 24-well plates and grow to near
confluency.

o Radiolabeling: Incubate the cells with medium containing myo-[3H]inositol (e.g., 1 uCi/mL) for
24-48 hours to allow for incorporation into membrane phospholipids.

o Washing: Aspirate the labeling medium and wash the cells twice with stimulation buffer.

o Stimulation: Add stimulation buffer containing various concentrations of Ala5-Galanin (2-11)
to the cells. Include a vehicle control (no agonist). Incubate for a defined period (e.g., 30-60
minutes) at 37°C. The lithium chloride (LIiCl) in the buffer inhibits inositol monophosphatase,
leading to the accumulation of IPs.

o Lysis: Aspirate the stimulation buffer and lyse the cells by adding ice-cold lysis buffer.

o Separation of Inositol Phosphates:

o Transfer the cell lysates to columns containing Dowex AG1-X8 resin.
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o Wash the columns with water to remove free myo-[3H]inositol.

o Elute the total [3H]inositol phosphates with a high molarity formic acid solution.

e Quantification: Add the eluate to a scintillation cocktail and measure the radioactivity using a
scintillation counter.

o Data Analysis: Plot the measured radioactivity (counts per minute, CPM) against the
concentration of Ala5-Galanin (2-11) to generate a dose-response curve and determine the
EC50 value.
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Disposal Workflow for Ala5-Galanin (2-11)
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Caption: Disposal workflow for Ala5-Galanin (2-11).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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